Cas no 1956371-45-1 (1-(4-((2-Aminoethyl)amino)quinolin-3-yl)-2,2,2-trifluoroethanone hydrochloride)

• Product Name: 1-(4-((2-Aminoethyl)amino)quinolin-3-yl)-2,2,2-trifluoroethanone hydrochloride
• CAS No: 1956371-45-1
• MF: C₁₃H₁₃ClF₃N₃O
• MW: 319.710032224655
• CID: 6020754
• PubChem ID: 73424879
• Update Time: 2025-05-23

1-(4-((2-Aminoethyl)amino)quinolin-3-yl)-2,2,2-trifluoroethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-((2-Aminoethyl)amino)quinolin-3-yl)-2,2,2-trifluoroethanone hydrochloride
• SB73002
• 1956371-45-1
• 1-(4-((2-AMINOETHYL)AMINO)QUINOLIN-3-YL)-2,2,2-TRIFLUOROETHANONE HCL

• Inchi： 1S/C13H12F3N3O.ClH/c14-13(15,16)12(20)9-7-19-10-4-2-1-3-8(10)11(9)18-6-5-17;/h1-4,7H,5-6,17H2,(H,18,19);1H
• InChI Key： MIAKQJACQKFHNT-UHFFFAOYSA-N
• SMILES： N(C1=C(C=NC2C=CC=CC1=2)C(=O)C(F)(F)F)CCN.Cl

Computed Properties

• Exact Mass: 319.0699242g/mol
• Monoisotopic Mass: 319.0699242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Additional information on 1-(4-((2-Aminoethyl)amino)quinolin-3-yl)-2,2,2-trifluoroethanone hydrochloride

Research Brief on 1-(4-((2-Aminoethyl)amino)quinolin-3-yl)-2,2,2-trifluoroethanone hydrochloride (CAS: 1956371-45-1)

1-(4-((2-Aminoethyl)amino)quinolin-3-yl)-2,2,2-trifluoroethanone hydrochloride (CAS: 1956371-45-1) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its quinoline scaffold and trifluoroethyl moiety, has demonstrated promising pharmacological properties, particularly in the context of targeted therapy and enzyme inhibition. Recent studies have explored its potential as a modulator of key biological pathways, making it a subject of intense research interest.

The synthesis and characterization of 1-(4-((2-Aminoethyl)amino)quinolin-3-yl)-2,2,2-trifluoroethanone hydrochloride have been detailed in several recent publications. The compound is typically synthesized via multi-step organic reactions, starting from commercially available quinoline derivatives. The incorporation of the trifluoroethyl group is a critical step, as it enhances the compound's metabolic stability and binding affinity to target proteins. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structural integrity and purity.

In vitro studies have revealed that this compound exhibits potent inhibitory activity against specific kinases and proteases, which are often implicated in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(4-((2-Aminoethyl)amino)quinolin-3-yl)-2,2,2-trifluoroethanone hydrochloride effectively inhibits the activity of a key kinase involved in tumor proliferation, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for the development of next-generation kinase inhibitors.

Further investigations into the compound's mechanism of action have utilized advanced techniques such as molecular docking and surface plasmon resonance (SPR) assays. These studies have elucidated the binding interactions between the compound and its target proteins, highlighting the importance of the aminoethylamino side chain and the trifluoroethyl group in mediating these interactions. Such insights are invaluable for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and selectivity.

In vivo evaluations of 1-(4-((2-Aminoethyl)amino)quinolin-3-yl)-2,2,2-trifluoroethanone hydrochloride have also yielded promising results. Preclinical models of cancer and autoimmune disorders have shown that the compound can significantly reduce disease progression with minimal off-target effects. Pharmacokinetic studies indicate favorable bioavailability and a half-life that supports once-daily dosing, further underscoring its therapeutic potential. However, additional toxicology and safety studies are required before advancing to clinical trials.

In conclusion, 1-(4-((2-Aminoethyl)amino)quinolin-3-yl)-2,2,2-trifluoroethanone hydrochloride (CAS: 1956371-45-1) represents a compelling candidate for further development in the field of targeted therapeutics. Its unique chemical structure, combined with its potent biological activity, positions it as a promising tool for addressing unmet medical needs. Future research should focus on optimizing its pharmacokinetic profile and exploring its efficacy in combination therapies.